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Compound of Interest

Compound Name: Guanosine-2'-monophosphate

CAS No.: 12237-02-4

Cat. No.: B076260

Get Quote

Part 1: Executive Safety Summary (Immediate
Action)
Guanosine-2'-monophosphate (2'-GMP) is a nucleotide isomer generally classified as non-

hazardous under GHS and OSHA standards. However, in a research setting, "non-hazardous"

does not imply " unregulated." The disposal method is strictly dictated by the matrix in which

the compound is dissolved or suspended.

🔴 Emergency Spill Response (Quick Card)
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Parameter Action Protocol

Hazard Level Low (Non-toxic, non-corrosive, non-flammable).

PPE Required
Standard Level 1: Nitrile gloves, safety glasses,

lab coat.

Spill (Solid)
Sweep up carefully to avoid dust generation.[1]

Place in a sealed container.

Spill (Liquid)
Absorb with paper towels or standard spill pads.

Clean surface with 70% Ethanol.

First Aid
Inhalation: Move to fresh air. Skin/Eye: Rinse

with water for 15 min.[2][3]

Part 2: Chemical Profile & Waste Characterization
To ensure compliant disposal, you must understand the chemical stability and potential

reactivity of 2'-GMP.

Physicochemical Properties Relevant to Disposal
Property Value Disposal Implication

CAS Number
130-50-7 (Disodium salt: 5550-

12-9)

Use for waste

labeling/manifests.

Solubility
Highly soluble in water; slightly

soluble in ethanol.

Aqueous solutions are the

most common waste form.

Stability
Stable under normal

conditions.[4][5][6]

No risk of exothermic reaction

in waste bins.

pH (10% soln) ~7.0–8.5 (Salt forms).
Generally pH neutral; does not

require neutralization.

Biological Nucleic acid component.
Potential nitrogen source for

microbial growth in drains.

The "Context of Use" Rule
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As a Senior Scientist, I apply the "Context of Use" principle. 2'-GMP is rarely used in isolation.

It is frequently combined with:

Intercalating Dyes (e.g., Ethidium Bromide, SYBR Safe)

Organic Solvents (e.g., Phenol/Chloroform)

Radioisotopes (e.g.,

-labeling)

Crucial Directive: The disposal path is determined by the most hazardous component in the

mixture. If 2'-GMP is mixed with Phenol, it is Hazardous Chemical Waste. If mixed with

, it is Radioactive Waste.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure 2'-GMP (Solids & Stock
Solutions)
Use this protocol for expired powder or pure aqueous stock solutions.

Assessment: Verify the substance is not contaminated with hazardous reagents.

Solid Waste:

Although non-hazardous, do not discard loose powder in the trash. It can be mistaken for

hazardous chemical dust.

Step 1: Transfer powder to a sealable secondary container (screw-top jar or Ziploc bag).

Step 2: Label as "Non-Hazardous Chemical Waste: Guanosine-2'-monophosphate."

Step 3: Place in the laboratory's Non-Regulated Chemical Waste bin (often a white or

clear bin, distinct from the red hazardous bin).

Liquid Waste (Aqueous):
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Option 1 (Best Practice): Collect in a "Non-Hazardous Aqueous" carboy. Label with full

chemical name.

Option 2 (Drain Disposal - Check Local Regs): Many institutions permit drain disposal for

dilute, non-toxic nucleotide solutions (pH 6–9).

Procedure: Flush with 20 volumes of tap water. Do not pour >1 Liter at once to prevent

plumbing stagnation.

Protocol B: Disposal of Mixed Chemical Waste
Use this protocol if 2'-GMP was used in extraction or staining workflows.

Segregation: Identify the contaminant.

Container Selection:

Phenol/Chloroform: Use amber glass or HDPE plastic. Do not use standard LDPE.

Ethidium Bromide: Use a dedicated solid waste bin for gels/tips and a carboy with

charcoal filtration for liquids.

Labeling: The label must read: "Hazardous Waste: [Contaminant Name], Guanosine-2'-
monophosphate."

Note: Listing 2'-GMP is helpful for inventory tracking but the hazard classification comes

from the contaminant.

Protocol C: Empty Container Management
Triple Rinse: Rinse the empty manufacturer bottle 3 times with water.

Deface Label: Cross out the chemical name and hazard symbols (if any).

Recycle/Trash: Place the rinsed bottle in the recycling bin or regular trash, depending on

facility rules for glass/plastic.

Part 4: Decision Frameworks (Visualized)
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Diagram 1: Waste Stream Decision Matrix
This logic flow ensures you select the correct bin every time, preventing regulatory violations.
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Caption: Decision matrix for determining the correct disposal stream based on chemical purity

and co-contaminants.

Diagram 2: Cradle-to-Grave Workflow
A systemic view of the lifecycle of 2'-GMP in the lab to minimize waste volume.
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Caption: Lifecycle management emphasizing waste segregation at the point of generation.

Part 5: Regulatory & Compliance Framework
While 2'-GMP is not a "Listed Waste" (F, K, P, or U lists) under the US EPA Resource

Conservation and Recovery Act (RCRA), it falls under the "General Duty Clause."

EPA/RCRA Status: Non-hazardous.[5]

Note: If the pH of your solution is < 2 or > 12.5, it becomes a D002 Corrosive Waste,

regardless of the 2'-GMP content.

Drain Disposal Prohibition:

Most EHS departments prohibit pouring any chemical down the drain unless explicitly on a

"Safe for Drain" list. Always verify with your institution's specific "Sewer Discharge List."

Labeling Requirements:

Even for non-hazardous waste, containers must be labeled with:

Contents: "Guanosine-2'-monophosphate" (No abbreviations).

Generator Name: PI or Lab Manager.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b076260?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

